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Compound of Interest

Compound Name: Hexitol

Cat. No.: B1215160

The following guide provides essential safety and logistical information for the proper disposal
of hexitols, a class of sugar alcohols including common laboratory reagents like sorbitol and
mannitol. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Immediate Safety and Handling

Before initiating any disposal procedure, consult the specific Safety Data Sheet (SDS) for the
hexitol in question. While generally considered non-hazardous, proper personal protective
equipment (PPE) should always be worn.[1][2] This includes safety glasses, gloves, and a lab
coat. In the event of a spill, ventilate the area, sweep up the solid material, and place itin a
suitable container for disposal.[1][3] Avoid creating dust.[1]

Disposal Procedures

The appropriate disposal method for hexitol depends on the quantity, its physical form (pure
substance or in solution), and local and institutional regulations.[3]

Step 1: Waste Characterization

Determine if the hexitol waste is pure, in a solution, or mixed with other chemicals. If mixed,
the disposal procedure must account for the most hazardous component of the mixture.

Step 2: Segregation

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1215160?utm_src=pdf-interest
https://www.benchchem.com/product/b1215160?utm_src=pdf-body
https://www.benchchem.com/product/b1215160?utm_src=pdf-body
https://www.kishida.co.jp/product/catalog/msds/id/13680/code/000-86362e.pdf
https://www.fishersci.com/store/msds?partNumber=AC225981000&productDescription=XYLITOL+GC+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.kishida.co.jp/product/catalog/msds/id/13680/code/000-86362e.pdf
http://fsi.co/wp-content/uploads/2013/07/FSI-Spill-Poly-B-English.pdf
https://www.kishida.co.jp/product/catalog/msds/id/13680/code/000-86362e.pdf
https://www.benchchem.com/product/b1215160?utm_src=pdf-body
http://fsi.co/wp-content/uploads/2013/07/FSI-Spill-Poly-B-English.pdf
https://www.benchchem.com/product/b1215160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Segregate hexitol waste from other chemical waste streams. Do not mix hexitol waste with
hazardous materials such as chlorinated hydrocarbons, heavy metals, or strong acids and
bases.[4]

Step 3: Disposal of Small Quantities

For small quantities of pure, water-soluble hexitols (e.g., less than 1 kilogram), some
institutional guidelines may permit disposal via the sanitary sewer.[5] If this method is
permitted:

o Dissolve the solid hexitol in a large amount of water.

e Pour the solution down the drain with copious amounts of running water to ensure it is well-
diluted.[5]

e |tis important to note that disposal of any raw, unused, or concentrated chemicals via the
sink is often prohibited.[4]

Step 4: Disposal of Large Quantities and Contaminated Materials

For larger quantities of hexitol waste or materials significantly contaminated with hexitols
(such as spill cleanup materials), the following procedure should be followed:

» Place the waste in a clearly labeled, sealed container.[3][6] The label should include
"Chemical Waste" and the name of the hexitol.[7]

o Store the container in a designated waste accumulation area.

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[3][8]

Quantitative Disposal Guidelines

The following table summarizes general quantitative guidelines for hexitol disposal. However,
researchers must consult their institution's specific policies and local regulations, as these can
vary.
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Quantity

Disposal Method

Citation

< 1 kg (water-soluble solid)

May be suitable for sanitary
sewer disposal with ample
water, if local regulations

permit.

[5]

> 1 kg or concentrated

solutions

Collection for disposal by a
licensed contractor or
institutional EHS.

[3](8]

Contaminated Labware

(gloves, wipes)

Dispose of in regular trash,
unless contaminated with a

hazardous substance.

[8]

Hexitol Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of hexitol

waste in a laboratory setting.
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Caption: Hexitol Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1215160?utm_src=pdf-custom-synthesis
https://www.kishida.co.jp/product/catalog/msds/id/13680/code/000-86362e.pdf
https://www.fishersci.com/store/msds?partNumber=AC225981000&productDescription=XYLITOL+GC+100GR&vendorId=VN00032119&countryCode=US&language=en
http://fsi.co/wp-content/uploads/2013/07/FSI-Spill-Poly-B-English.pdf
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Xylitol_2_13C.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/DisposalUsedUnwantedChemicals.pdf
https://www.benchchem.com/product/b1215160#hexitol-proper-disposal-procedures
https://www.benchchem.com/product/b1215160#hexitol-proper-disposal-procedures
https://www.benchchem.com/product/b1215160#hexitol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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